Cas no 112193-21-2 (N-(4,6-dimethylpyrimidin-2-yl)-N-phenylcarbamoyl chloride)

• Product Name: N-(4,6-dimethylpyrimidin-2-yl)-N-phenylcarbamoyl chloride
• CAS No: 112193-21-2
• MF: C₁₃H₁₂ClN₃O
• MW: 261.706881523132
• MDL: MFCD34183911
• CID: 3616510
• PubChem ID: 14010626
• Update Time: 2025-06-13

N-(4,6-dimethylpyrimidin-2-yl)-N-phenylcarbamoyl chloride Chemical and Physical Properties

Names and Identifiers

• Carbamic chloride, (4,6-dimethyl-2-pyrimidinyl)phenyl-
• N-(4,6-dimethylpyrimidin-2-yl)-N-phenylcarbamoyl chloride
• 989-624-0
• NQWPMMGOXPNSLD-UHFFFAOYSA-N
• SCHEMBL10670733
• 112193-21-2
• EN300-28234566

• MDL： MFCD34183911
• Inchi： 1S/C13H12ClN3O/c1-9-8-10(2)16-13(15-9)17(12(14)18)11-6-4-3-5-7-11/h3-8H,1-2H3
• InChI Key： NQWPMMGOXPNSLD-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)N(C1=NC(C)=CC(C)=N1)C1=CC=CC=C1

Computed Properties

• Exact Mass: 261.0668897Da
• Monoisotopic Mass: 261.0668897Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on N-(4,6-dimethylpyrimidin-2-yl)-N-phenylcarbamoyl chloride

Professional Introduction to N-(4,6-dimethylpyrimidin-2-yl)-N-phenylcarbamoyl chloride (CAS No. 112193-21-2)

N-(4,6-dimethylpyrimidin-2-yl)-N-phenylcarbamoyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique chemical structure and the CAS number 112193-21-2, plays a crucial role in the development of novel therapeutic agents. Its molecular framework, featuring a pyrimidine core substituted with methyl groups at the 4 and 6 positions, combined with a phenylcarbamoyl moiety, makes it a versatile intermediate in synthetic chemistry.

The significance of this compound lies in its potential applications across various domains of medicinal chemistry. The pyrimidine scaffold is a common structural motif in many biologically active molecules, particularly those targeting nucleic acid metabolism and enzyme inhibition. The presence of methyl groups at the 4 and 6 positions enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. Additionally, the phenylcarbamoyl group introduces a polar functional moiety that can interact with biological targets through hydrogen bonding and other non-covalent interactions.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for cancer and inflammatory diseases. N-(4,6-dimethylpyrimidin-2-yl)-N-phenylcarbamoyl chloride has emerged as a promising candidate in this area due to its ability to modulate key enzymes involved in disease pathways. For instance, studies have demonstrated its potential as an inhibitor of kinases and other enzymes that play a role in cell proliferation and survival. The compound's structural features allow it to bind to the active sites of these enzymes with high specificity, making it an attractive lead for further optimization.

The synthesis of N-(4,6-dimethylpyrimidin-2-yl)-N-phenylcarbamoyl chloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired molecular framework efficiently. The purity and yield of the final product are critical for its subsequent use in pharmaceutical applications, necessitating rigorous purification techniques such as column chromatography and recrystallization.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. Researchers have leveraged its structural motifs to design derivatives with enhanced pharmacological properties. For example, modifications at the phenyl ring or the pyrimidine core have led to compounds with improved solubility, bioavailability, and target specificity. These derivatives have been extensively evaluated in preclinical studies, demonstrating significant therapeutic potential against various diseases.

The growing interest in N-(4,6-dimethylpyrimidin-2-yl)-N-phenylcarbamoyl chloride is also reflected in the increasing number of patents filed for its use in drug development. Pharmaceutical companies are actively exploring its applications in oncology, immunology, and other therapeutic areas. The compound's ability to serve as a building block for more complex molecules has made it a valuable asset in drug discovery pipelines.

From a chemical biology perspective, this compound offers insights into the design of molecules that can interact with biological systems at a molecular level. Its structural features provide a framework for understanding how small molecules can modulate biological pathways by binding to specific targets. This knowledge is crucial for developing drugs that not only treat diseases but also minimize side effects by selectively interacting with their intended targets.

The future prospects of N-(4,6-dimethylpyrimidin-2-yl)-N-phenylcarbamoyl chloride are promising, with ongoing research aimed at expanding its applications further. Advances in computational chemistry and high-throughput screening technologies are expected to accelerate the discovery of new derivatives with improved properties. Additionally, collaborations between academia and industry will likely drive innovation in using this compound as a starting point for novel therapeutics.

In conclusion, N-(4,6-dimethylpyrimidin-2-yl)-N-phenylcarbamoyl chloride (CAS No. 112193-21-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an invaluable tool for designing new drugs targeting various diseases. As research continues to uncover its therapeutic applications, this compound is poised to play an increasingly important role in modern medicine.